2-((6-acetamidopyridazin-3-yl)thio)-N-(thiophen-2-ylmethyl)acetamide

• IUPAC Name: 2-(6-acetamidopyridazin-3-yl)sulfanyl-N-(thiophen-2-ylmethyl)acetamide
• InChI: InChI=1S/C13H14N4O2S2/c1-9(18)15-11-4-5-13(17-16-11)21-8-12(19)14-7-10-3-2-6-20-10/h2-6H,7-8H2,1H3,(H,14,19)(H,15,16,18)
• InChI Key: NHOZAZIWCKAVNQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NN=C(C=C1)SCC(=O)NCC2=CC=CS2
• Molecular Formula: C13H14N4O2S2
• Molecular Weight: 322.4 g/mol

Description

2-((6-acetamidopyridazin-3-yl)thio)-N-(thiophen-2-ylmethyl)acetamide, also known as APTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research.

Scientific Research Applications

Structure-Activity Relationships

Research into phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors has led to the investigation of various heterocyclic analogues to improve metabolic stability. These studies have been pivotal in understanding how structural modifications can influence drug efficacy and metabolic stability, providing insights into the optimization of therapeutic compounds for enhanced clinical outcomes (Stec et al., 2011).

Antimicrobial Activity

Another area of application for derivatives of "2-((6-acetamidopyridazin-3-yl)thio)-N-(thiophen-2-ylmethyl)acetamide" is in antimicrobial research. Studies have shown that novel sulphonamide derivatives exhibit significant antimicrobial activity. These findings underscore the potential of these compounds in the development of new antimicrobial agents to combat resistant strains of bacteria and other pathogens (Fahim & Ismael, 2019).

Insecticidal Applications

The synthesis and assessment of innovative heterocycles incorporating a thiadiazole moiety have demonstrated insecticidal activity against the cotton leafworm, Spodoptera littoralis. This research highlights the potential of such compounds in agricultural applications, providing an alternative to traditional pesticides with potentially lower environmental impact (Fadda et al., 2017).

Antitumor Activity

The development of N-(5-benzyl-4-(tert-butyl)thiazol-2-yl)-2-(piperazin-1-yl)acetamides has shown promising antitumor activities in vitro. These compounds have been evaluated for their efficacy against human cervical cancer and lung cancer cell lines, illustrating the therapeutic potential of such derivatives in oncology (Wu et al., 2017).

Analgesic Drug Development

Adamantyl analogues of paracetamol, which is known for its analgesic properties, have been developed to explore new analgesic drugs. This research indicates the potential for creating more effective and selective pain management options, leveraging the basic structure of "2-((6-acetamidopyridazin-3-yl)thio)-N-(thiophen-2-ylmethyl)acetamide" and its analogues (Fresno et al., 2014).